Cas no 19938-46-6 (N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide)
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
- N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
- 2-acetamido-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
- AC1L4MNX
- AC1Q5NYQ
- Acetamide, N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-
- BRN 3009025
- CTK4E2783
- F2517-0001
- N-(5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
- N-[5-(3,4,5-trimethoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-acetamide
- N-Acetyl-5-(3,4,5-trimethoxy-phenyl)-2-amino-1,3,4-oxdiazol
- VU0491123-1
- AB00678823-01
- DTXSID70173715
- 19938-46-6
- AKOS024656037
- SDCCGMLS-0065692.P001
-
- Inchi: 1S/C13H15N3O5/c1-7(17)14-13-16-15-12(21-13)8-5-9(18-2)11(20-4)10(6-8)19-3/h5-6H,1-4H3,(H,14,16,17)
- InChI Key: QBEUGXYGEQBXIB-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C2=NN=C(NC(C)=O)O2)=CC=1OC)OC
Computed Properties
- Exact Mass: 293.10125
- Monoisotopic Mass: 293.10117059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- PSA: 95.71
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2517-0001-2μmol |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-5μmol |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-10μmol |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-20μmol |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-1mg |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-2mg |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-3mg |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-4mg |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-5mg |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2517-0001-10mg |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
19938-46-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
Professional Introduction to N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide and CAS No. 19938-46-6
N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide] is a significant compound in the field of chemical and biomedical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 19938-46-6, has garnered attention due to its structural complexity and the diverse range of biological activities it exhibits. The presence of a 1,3,4-oxadiazole moiety combined with a trimethoxyphenyl group makes it a promising candidate for further investigation in drug discovery and therapeutic development.
The 1,3,4-oxadiazole ring is a heterocyclic compound that has been widely studied for its pharmacological properties. This structural motif is known to contribute to the stability and bioavailability of various pharmaceuticals. In particular, the oxadiazole ring can interact with biological targets in multiple ways, making it an attractive scaffold for medicinal chemists. The trimethoxyphenyl group further enhances the compound's potential by introducing hydrophobicity and electronic properties that can influence its binding affinity and metabolic stability.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide] has been explored in several studies for its potential role in modulating biological pathways associated with inflammation, pain perception, and neurodegenerative diseases. The compound's ability to interact with specific enzymes and receptors has been a focal point of interest for researchers aiming to develop new treatments for these conditions.
In vitro studies have demonstrated that N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide] exhibits significant inhibitory activity against certain enzymes involved in the inflammatory response. Specifically, it has shown promise in reducing the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of molecules that mediate pain and inflammation. This property makes the compound a potential lead for developing anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.
Moreover, the structural features of N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide] have also been investigated for their potential role in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The oxadiazole ring is believed to interfere with the aggregation of amyloid-beta plaques—a hallmark of Alzheimer's disease—while the trimethoxyphenyl group may enhance penetration across the blood-brain barrier. These findings have opened new avenues for research into neuroprotective agents.
The synthesis of N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the 1,3,4-oxadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the trimethoxyphenyl group and the acetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.
The pharmacokinetic properties of N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide] are also under scrutiny to determine its suitability for clinical applications. Studies have focused on its absorption rate، distribution,metabolism،and excretion (ADME) profiles,as well as its potential interactions with cytochrome P450 enzymes—a family of enzymes responsible for drug metabolism in the liver. Understanding these properties is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.
In conclusion,N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxydiazol -2 -y l]acetamide (CAS No. 19938 -46 -6) represents a promising compound with diverse biological activities and therapeutic potential。 Its unique structural features make it an attractive candidate for further research in drug discovery,particularly in areas such as anti-inflammation and neurodegenerative diseases。 As our understanding of its pharmacological properties continues to evolve,this compound is poised to play a significant role in future medical advancements。
19938-46-6 (N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)